Cas no 154726-27-9 (Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI))
154726-27-9 structure
Product Name:Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)
CAS No:154726-27-9
MF:C9H14O2
MW:154.206263065338
CID:106687
PubChem ID:45084804
Update Time:2025-04-18
Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)
- (4S)-5,5-dimethylbicyclo[2.1.1]hexane-4-carboxylic acid
- Bicyclo[2.1.1]hexane-1-carboxylic acid, 5,5-dimethyl-, (1S)- (9CI)
- 154726-27-9
- (1S)-5,5-Dimethylbicyclo[2.1.1]hexane-1-carboxylic acid
- DTXSID20665716
-
- Inchi: 1S/C9H14O2/c1-8(2)6-3-4-9(8,5-6)7(10)11/h6H,3-5H2,1-2H3,(H,10,11)/t6?,9-/m1/s1
- InChI Key: CMISKJNMLQUXEF-IOJJLOCKSA-N
- SMILES: OC([C@@]12CCC(C1)C2(C)C)=O
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 37.3
- LogP: 1.89730
Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
154726-27-9 (Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)) Related Products
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